2-((3-Cyano-4,5-dimethylthiophen-2-yl)carbamoyl)benzoic acid
Overview
Description
2-((3-Cyano-4,5-dimethylthiophen-2-yl)carbamoyl)benzoic acid is a novel chemical compound with potential applications in various fields of research and industry. It is a type of thiophene, a five-membered heteroaromatic compound containing a sulfur atom at the 1 position . Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications .
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis and modification of benzoic acid derivatives, including those similar to "2-((3-Cyano-4,5-dimethylthiophen-2-yl)carbamoyl)benzoic acid," have been extensively studied. For example, the synthesis of 2-(2-Aryl)ethylbenzoic Acid through a series of chemical reactions showcases the versatility of benzoic acid derivatives in organic synthesis (Chen Fen-er, 2012). Additionally, the study on carbopalladation of nitriles for the synthesis of 3,4-disubstituted 2-aminonaphthalenes highlights the role of cyano and benzoic acid groups in facilitating novel synthesis pathways (Qingping Tian et al., 2003).
Environmental and Wastewater Treatment
Carbamoyl benzoic acids have been investigated for their potential in environmental applications, particularly in wastewater treatment. A study focusing on the use of carbamoyl benzoic acids in coagulation-flocculation processes for the removal of hazardous heavy metals from wastewater demonstrates the environmental significance of these compounds (M. Martinez-Quiroz et al., 2017).
Material Science and Liquid Crystals
In material science, benzoic acid derivatives are utilized in the design and synthesis of liquid crystalline materials. For instance, nematic phases driven by hydrogen bonding in liquid crystalline nonsymmetric dimers, which involve rod-like benzoates and benzoic acids as components, indicate the potential of these compounds in creating advanced materials with specific optical properties (M. Alaasar & C. Tschierske, 2019).
Future Directions
Given the potential applications of thiophene and its derivatives in various fields of research and industry , it is likely that future research will continue to explore the synthesis, characterization, and application of novel thiophene moieties like 2-((3-Cyano-4,5-dimethylthiophen-2-yl)carbamoyl)benzoic acid.
properties
IUPAC Name |
2-[(3-cyano-4,5-dimethylthiophen-2-yl)carbamoyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3S/c1-8-9(2)21-14(12(8)7-16)17-13(18)10-5-3-4-6-11(10)15(19)20/h3-6H,1-2H3,(H,17,18)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDDSFSOYTBBKRM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C#N)NC(=O)C2=CC=CC=C2C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Cyano-4,5-dimethylthiophen-2-yl)carbamoyl]benzoic acid | |
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